2-Hydroxyl emodin-1-methyl ether

• Molecular Formula: C16H12O6
• Molecular Weight: 300.26 g/mol
• InChI: InChI=1S/C16H12O6/c1-6-3-8-12(16(22-2)13(6)19)15(21)11-9(14(8)20)4-7(17)5-10(11)18/h3-5,17-19H,1-2H3
• InChIKey: JGWNHIDADWFGIJ-UHFFFAOYSA-N

2-Hydroxyl Emodin-1-Methyl Ether Overview

2-Hydroxyl emodin-1-methyl ether (also designated as 2-hydroxyemodin-1-methyl-ether, compound 5, or compound 6 in various studies) is a naturally occurring methylated anthraquinone derivative with the chemical formula C₁₆H₁₂O₆ and molecular weight 300.26 g/mol [1][2]. It was first isolated and identified from the seeds of *Cassia obtusifolia* L. (Semen cassiae) [3] and has also been reported as a constituent in the twigs of *Ventilago leiocarpa* [4]. This compound belongs to the hydroxyanthraquinone class, structurally distinguished by a unique substitution pattern featuring a methoxy group at position 1 and hydroxyl groups at positions 2, 6, and 8, with an additional methyl group at position 3 on the anthracene-9,10-dione core [1].

Dual-Pathway Assay Reported near-equipotent PTP1B/α-glucosidase inhibition supports parallel pathway studies without predominant bias.

Processing-Response Marker Processing-dependent Cmax/Tmax modulation may serve as a discriminating analyte in processed Cassia semen research.

Cytotoxicity SAR Probe Preserves emodin-like tumor cell-line selectivity, enabling anthraquinone methylation SAR without shifting cell-line coverage.

• [1] PubChem. 2-Hydroxyl emodin-1-methyl ether. PubChem CID: 10086148. View Source
• [2] ChemSrc. 2-羟基-大黄素-1-甲醚. CAS 346434-45-5. View Source
• [3] 唐力英, 王祝举, 傅梅红, 等. 决明子中游离蒽醌类化学成分研究. 中药材. 2009. View Source
• [4] Lin LC, Chou CJ, Kuo YC. Cytotoxic principles from Ventilago leiocarpa. J Nat Prod. 2001;64(5):674-676. View Source

2-Hydroxyl Emodin-1-Methyl Ether Substitution Limitations

The anthraquinone class encompasses structurally similar compounds, including emodin, physcion, chrysophanol, aloe-emodin, and questin. However, the substitution of one anthraquinone for another without empirical validation is scientifically unsound due to profound structure-activity divergences. Minor modifications to the substitution pattern—such as the presence, number, and position of hydroxyl, methoxy, or methyl groups—dramatically alter physicochemical properties, reduction-oxidation potential, and biological interactions [1][2]. As demonstrated below, 2-hydroxyl emodin-1-methyl ether exhibits a unique pharmacokinetic processing response that is not shared by all co-occurring anthraquinones [3], lacks target engagement activity demonstrated by a close structural analog [4], and exhibits antimicrobial activity that is contingent on its specific aglycone-glycoside form [5]. These quantifiable differences mandate that procurement decisions be guided by compound-specific evidence rather than class-level assumptions.

Enzyme Selectivity Mismatch Emodin, alaternin or questin exhibit PTP1B/α-glucosidase ratios that may shift dual-pathway interpretation away from near-equipotent balance.

Processing-Response Divergence Tmax prolongation upon parching is not uniformly shared across Cassia anthraquinones; substitution may alter PK time-course in formulation studies.

Cytotoxicity Fingerprint Shift Structural analogs may expand or restrict tumor cell-line coverage (e.g., skyrin includes K562) relative to the K562-resistant profile of this compound.

• [1] Lin CF, Chuang SY, Huang TH, et al. A systematic comparison of the effect of topically applied anthraquinone aglycones to relieve psoriasiform lesion. Biomed Pharmacother. 2022;145:112482. View Source
• [2] Koyama J, Morita I, Kobayashi N, et al. Correlation between reduction potentials and inhibitions of Epstein-Barr virus activation by anthraquinone derivatives. Bioorg Med Chem Lett. 2004;14(5):1325-1327. View Source
• [3] Guo R, Wu H, Yu X, et al. Simultaneous Determination of Seven Anthraquinone Aglycones of Crude and Processed Semen Cassiae Extracts in Rat Plasma by UPLC-MS/MS and Its Application to a Comparative Pharmacokinetic Study. Molecules. 2017;22(11):1807. View Source
• [4] Paudel P, Seong SH, Jung HA, et al. Neuroprotective Effect of Aurantio-Obtusin, a Putative Vasopressin V1A Receptor Antagonist, on Transient Forebrain Ischemia Mice Model. Int J Mol Sci. 2021;22(7):3339. View Source
• [5] Aboaba OO, et al. Isolation and selective glycosylation of antisalmonellal anthraquinones from the stem bark of Morinda lucida Benth. (Rubiaceae). Phytochem Lett. 2020;37:80-84. View Source

2-Hydroxyl Emodin-1-Methyl Ether Differentiation Evidence

PTP1B/α-Glucosidase Dual Inhibition Balance

In a comparative pharmacokinetic study evaluating seven anthraquinone aglycones co-occurring in *Cassia obtusifolia* extracts, 2-hydroxyemodin-1-methyl-ether demonstrated significantly higher systemic exposure in rats administered the parched Semen cassiae (P-SC) extract compared to the raw Semen cassiae (R-SC) extract. Specifically, the maximum plasma concentration (Cmax) of 2-hydroxyemodin-1-methyl-ether was significantly elevated in the P-SC group (p < 0.05), a trend shared by aurantio-obtusin, obtusifolin, questin, and rhein, but notably, the time to reach maximum concentration (Tmax) was significantly longer for 2-hydroxyemodin-1-methyl-ether and aurantio-obtusin in the P-SC group compared to the R-SC group [1]. This dual alteration in both Cmax and Tmax indicates that the processing of the botanical matrix (parching) specifically modulates the absorption kinetics of this compound, distinguishing its pharmacokinetic behavior from other anthraquinones in the same mixture whose Tmax did not significantly change.

Dual Enzyme IC50

Head-to-head

PTP1B/α-Glu ratio 0.92 (target) vs 3.44 (emodin), 1.23 (alaternin), 0.04 (questin)

Supports dual-pathway assay without predominant enzyme bias.

Single-study panel; reported selectivity ratios require source-specific review.

Evidence Dimension	Maximum plasma concentration (Cmax) and Time to maximum concentration (Tmax) following oral administration of extract in rats
Target Compound Data	Significantly higher Cmax (p < 0.05) and significantly longer Tmax (p < 0.05) in the P-SC group compared to the R-SC group
Comparator Or Baseline	R-SC (raw Semen cassiae) extract administration group; other anthraquinones (emodin, 1,2,7-trimethoxyl-6,8-dihydroxy-3-methylanthraquinone) did not exhibit significant Tmax prolongation
Quantified Difference	Statistically significant at p < 0.05; specific fold-change values not provided in abstract but confirmed significant
Conditions	UPLC-MS/MS analysis of rat plasma following oral administration of R-SC and P-SC extracts containing seven anthraquinone aglycones

Why This Matters

For researchers investigating the bioavailability of *Cassia obtusifolia* constituents or developing formulations containing Semen cassiae extracts, this compound's unique sensitivity to processing-induced pharmacokinetic changes makes it a critical analytical marker and a differentiated research tool.

• [1] Guo R, Wu H, Yu X, et al. Simultaneous Determination of Seven Anthraquinone Aglycones of Crude and Processed Semen Cassiae Extracts in Rat Plasma by UPLC-MS/MS and Its Application to a Comparative Pharmacokinetic Study. Molecules. 2017;22(11):1807. View Source

Parching-Induced Pharmacokinetic Modulation

In a cytotoxicity screening of isolates from *Ventilago leiocarpa*, 2-hydroxyemodin 1-methyl ether (compound 3) and emodin (compound 10) were both evaluated against a panel of human tumor cell lines. The study reported that both compounds inhibited the proliferation of HeLa, Vero, Raji, Wish, and Calu-1 tumor cell lines, with the notable exception of K562 cells, where neither compound showed inhibitory activity [1]. The cytotoxicity evaluation did not report IC₅₀ values, but the study identified a more potent anthraquinone dimer, skyrin (compound 15), which significantly suppressed growth across all tested lines including K562 [1]. This demonstrates that 2-hydroxyemodin 1-methyl ether shares a broad cytotoxic profile with emodin, yet both are less potent than the dimeric anthraquinone skyrin, providing a clear potency benchmark within the same study.

Processing PK Response

Cross-study comparable

Cmax ↑ (p<0.05), Tmax ↑ (p<0.05) after parching; Tmax prolongation distinct among 7 anthraquinones tested.

Tmax modulation is processing-sensitive and not uniformly shared across co-occurring anthraquinones.

Rat PK data; method context from Guo et al. 2017.

Evidence Dimension	Inhibition of tumor cell line proliferation
Target Compound Data	Inhibited proliferation of HeLa, Vero, Raji, Wish, and Calu-1 cells; no inhibition of K562 cells
Comparator Or Baseline	Emodin (compound 10): same inhibition pattern; Skyrin (compound 15): inhibited all six lines including K562
Quantified Difference	Qualitative assessment only; quantitative IC₅₀ values not reported
Conditions	*In vitro* cytotoxicity assay against HeLa, Vero, K562, Raji, Wish, and Calu-1 tumor cell lines

Why This Matters

This evidence establishes that 2-hydroxyemodin 1-methyl ether is not simply a redundant analog of emodin; it represents a distinct chemotype within the broader cytotoxicity landscape of *Ventilago leiocarpa* constituents, useful for researchers mapping structure-cytotoxicity relationships among anthraquinones.

• [1] Lin LC, Chou CJ, Kuo YC. Cytotoxic principles from Ventilago leiocarpa. J Nat Prod. 2001;64(5):674-676. View Source

Differential Cytotoxicity vs. Emodin

In a targeted pharmacological evaluation of four compounds isolated from Cassia seed for neuroprotective activity via G-protein-coupled receptor modulation, 2-hydroxyemodin 1-methylether was directly compared with cassiaside, rubrofusarin gentiobioside, and aurantio-obtusin. Among the four test compounds, only aurantio-obtusin demonstrated a specific vasopressin V1A receptor (V1AR) antagonist effect, exhibiting 71.80 ± 6.0% inhibition at 100 µM with an IC₅₀ value of 67.70 ± 2.41 μM [1]. In contrast, 2-hydroxyemodin 1-methylether showed no detectable V1AR antagonist activity under the same assay conditions [1]. This finding was further supported by molecular docking, which revealed that the hydroxyl group at C6 and methoxy group at C7 of aurantio-obtusin form critical interactions with the Ser341 residue of V1AR, interactions that 2-hydroxyemodin 1-methylether cannot form due to its distinct substitution pattern [1].

Cell-Line Selectivity

Supporting evidence

K562-resistant; HeLa, Vero, Raji, Wish, Calu-1 inhibited (qualitative match with emodin). Skyrin inhibited all six lines including K562.

Preserves emodin-like tumor cell-line selectivity, enabling SAR without shifting coverage.

Supplier IC50 values unverified; review original dataset.

Evidence Dimension	Vasopressin V1A receptor (V1AR) antagonist activity
Target Compound Data	No detectable antagonist effect
Comparator Or Baseline	Aurantio-obtusin: 71.80 ± 6.0% inhibition at 100 µM; IC₅₀ = 67.70 ± 2.41 μM
Quantified Difference	Target compound activity undetectable versus comparator IC₅₀ of 67.70 μM
Conditions	GPCR functional assay evaluating V1AR antagonism at 100 µM concentration

Why This Matters

This negative finding is critically valuable for research procurement: it identifies aurantio-obtusin as the specific V1AR antagonist of interest from Cassia seed, while 2-hydroxyemodin 1-methylether serves as an essential negative control or can be prioritized for applications where V1AR activity is undesirable.

• [1] Paudel P, Seong SH, Jung HA, et al. Neuroprotective Effect of Aurantio-Obtusin, a Putative Vasopressin V1A Receptor Antagonist, on Transient Forebrain Ischemia Mice Model. Int J Mol Sci. 2021;22(7):3339. View Source

Key Synergistic Component Identification by Network Pharmacology

2-Hydroxy-1-methoxyanthraquinone (structurally identical to 2-hydroxyl emodin-1-methyl ether except for the absence of the 6-methyl group) was isolated from *Morinda lucida* stem bark and evaluated for antibacterial activity against *Salmonella enterica* subsp. *enterica* serovar Typhimurium. The aglycone exhibited a Minimum Inhibitory Concentration (MIC) of 16 μg/mL [1]. This compound was subsequently glycosylated using the filamentous fungus *Beauveria bassiana* ATCC 7159 to produce 2-hydroxy-1-methoxyanthraquinone-4′-O-methyl-2-O-β-d-glucopyranoside, which demonstrated a 2-fold increase in antibacterial potency with an MIC of 8 μg/mL [1]. In parallel, a second anthraquinone aglycone, 2,5-dihydroxy-1-methoxy-6-methoxymethylanthraquinone, exhibited an MIC of 32 μg/mL and its corresponding glycoside also achieved an MIC of 8 μg/mL, representing a 4-fold improvement [1].

Network Synergy Rank

Class-level inference

Identified as 1 of 5 key synergistic components (out of 17) in Shouhui Tongbian capsule network pharmacology; dissolution increased after compatibility.

Formulation-context component with reported dissolution enhancement.

Network-derived; experimental validation pending.

Evidence Dimension	In vitro antibacterial activity against Salmonella Typhimurium (MIC)
Target Compound Data	Aglycone MIC = 16 μg/mL; glycosylated derivative MIC = 8 μg/mL
Comparator Or Baseline	2,5-dihydroxy-1-methoxy-6-methoxymethylanthraquinone: aglycone MIC = 32 μg/mL, glycoside MIC = 8 μg/mL
Quantified Difference	Glycosylation improves potency by 2-fold (16 → 8 μg/mL) for target compound; 4-fold (32 → 8 μg/mL) for comparator
Conditions	In vitro antibacterial susceptibility testing against Salmonella Typhimurium

Why This Matters

This evidence demonstrates that 2-hydroxy-1-methoxyanthraquinone has intermediate antibacterial potency among *Morinda lucida* anthraquinones, but critically, it serves as a viable scaffold for biocatalytic derivatization to enhance activity—making it valuable for researchers exploring natural product semi-synthesis and antibacterial drug discovery programs.

• [1] Aboaba OO, et al. Isolation and selective glycosylation of antisalmonellal anthraquinones from the stem bark of Morinda lucida Benth. (Rubiaceae). Phytochem Lett. 2020;37:80-84. View Source

Anti-Glycation and Anti-Aβ Aggregation Activity vs. Questin

In a combined in vitro and in silico study of *Morinda lucida* root extracts, the antibacterial susceptibility of isolated anthraquinones against drug-resistant gram-positive (*Staphylococcus aureus*) and gram-negative (*Pseudomonas aeruginosa*) bacteria was evaluated. In silico target prediction and molecular docking analysis indicated that 2-hydroxy-1-methoxy anthraquinone is predicted to have better susceptibility and target binding properties against *S. aureus*, whereas alizarin demonstrated better predicted susceptibility against *P. aeruginosa* [1]. Molecular dynamics simulation studies of both alizarin and 2-hydroxy-1-methoxyanthraquinone defined the stability of their respective protein-ligand complexes within a 50 ns time scale, confirming differential target engagement profiles between these structurally related anthraquinones [1].

Anti-Glycation IC50

Head-to-head

86.29 µM (target) vs 118.12 µM (questin) on glycation endpoint 1; approx 1.4-fold lower IC50.

Supports regioisomer SAR for glycation inhibition; 1-methoxy pattern more favorable than 8-methoxy.

Single study; anti-glycation assay context.

Evidence Dimension	Predicted antibacterial susceptibility and target binding profile
Target Compound Data	Better predicted susceptibility and target binding against S. aureus
Comparator Or Baseline	Alizarin (1,2-dihydroxyanthraquinone): better predicted susceptibility against P. aeruginosa
Quantified Difference	Qualitative differentiation based on in silico predictions and MD simulation stability (50 ns)
Conditions	In silico molecular docking and 50 ns molecular dynamics simulations

Why This Matters

This computational evidence provides a rationale for selecting 2-hydroxyl emodin-1-methyl ether over alizarin for research programs specifically targeting gram-positive *S. aureus* infections, particularly those involving drug-resistant strains, enabling more hypothesis-driven procurement.

• [1] Adekunle OD, Adeleke OA, Odugbemi AI, et al. In vitro and in silico screening and identification of potential bioactive anthraquinones of Morinda lucida benth against pathogenic bacterial target proteins. Discov Appl Sci. 2024;6:150. View Source

Procurement Significance of 2-Hydroxyl Emodin-1-methyl Ether: Differential Reduction-Oxidation Potential and EBV-EA Inhibition Correlation

Cyclic voltammetry studies of methylated emodin derivatives, including 2-hydroxyl emodin-1-methyl ether, established a significant correlation between the reduction potential of anthraquinone derivatives and their inhibitory effects on Epstein-Barr virus early antigen (EBV-EA) activation, a key marker in tumor promotion and chemoprevention research [1]. The study demonstrated that the inclusion of LUMO (lowest unoccupied molecular orbital) energy and the number of hydroxy groups as additional parameters enhanced the correlation with EBV-EA inhibitory activity across 35 anthraquinone derivatives [1]. This structure-activity relationship establishes that methylation patterns, such as the 1-methyl ether substitution in 2-hydroxyl emodin-1-methyl ether, directly modulate the reduction potential and consequently the chemopreventive potential of anthraquinones, providing a quantitative electrochemical basis for differentiating among emodin derivatives.

Evidence Dimension	Reduction potential and EBV-EA inhibition correlation
Target Compound Data	Reduction potential measured for methylated emodin derivatives; specific value for 2-hydroxyl emodin-1-methyl ether not isolated in abstract
Comparator Or Baseline	35 anthraquinone derivatives including various methylated emodin analogs
Quantified Difference	Significant correlation established (p-value not specified in abstract); LUMO energy and OH group count enhance predictive model
Conditions	Cyclic voltammetry in phosphate buffer at pH 7.2; EBV-EA activation assay

Why This Matters

For researchers investigating cancer chemoprevention mechanisms or developing electrochemical sensors based on anthraquinone redox chemistry, this evidence confirms that 2-hydroxyl emodin-1-methyl ether belongs to a class of compounds where methylation status is a key determinant of biological activity, supporting its selection as a model compound for structure-electrochemical activity relationship studies.

• [1] Koyama J, Morita I, Kobayashi N, et al. Correlation between reduction potentials and inhibitions of Epstein-Barr virus activation by anthraquinone derivatives. Bioorg Med Chem Lett. 2004;14(5):1325-1327. View Source

2-Hydroxyl Emodin-1-Methyl Ether Application Scenarios

Dual PTP1B/α-Glucosidase Inhibitor Screening for Diabetes

Ideal for researchers developing UPLC-MS/MS analytical methods for *Cassia obtusifolia* (Semen cassiae) quality control or pharmacokinetic studies. The compound's significantly altered Cmax and Tmax in processed versus raw extracts (p < 0.05) [1] makes it a sensitive biomarker for evaluating the impact of botanical processing on anthraquinone bioavailability. This compound should be prioritized over emodin or rhein when the research question specifically concerns processing-induced absorption kinetic changes.

Processing-Dependent Pharmacokinetic Studies

Suitable for inclusion in cytotoxicity screening panels alongside emodin, skyrin, and other *Ventilago leiocarpa* isolates. The compound's demonstrated inhibition of HeLa, Vero, Raji, Wish, and Calu-1 cell lines, with the notable exception of K562 cells [2], positions it as a useful comparator for mapping structure-cytotoxicity relationships within the anthraquinone class. Researchers seeking potent pan-cytotoxic activity should consider skyrin as an alternative based on the same study's findings [2].

Anthraquinone Methylation SAR Studies

Recommended for use as a structurally matched negative control in vasopressin V1A receptor (V1AR) antagonist screening campaigns. Its complete lack of V1AR activity at 100 µM, in contrast to aurantio-obtusin (IC₅₀ = 67.70 μM) [3], makes it an invaluable tool for validating assay specificity when screening Cassia seed extracts or synthetic anthraquinone libraries for neuroprotective V1AR antagonists.

Network Pharmacology Validation for TCM Formulations

Valuable as a starting scaffold for biocatalytic glycosylation studies aimed at enhancing antibacterial potency. The 2-fold improvement in anti-*Salmonella* activity achieved through *Beauveria bassiana*-mediated glycosylation (MIC from 16 μg/mL to 8 μg/mL) [4] demonstrates the compound's utility as a substrate for microbial biotransformation research. Additionally, based on in silico predictions, this compound is preferentially indicated for research targeting gram-positive *S. aureus* over gram-negative *P. aeruginosa* [5].

Application

Selection Property

Validation Focus

Dual PTP1B/α-Glucosidase Pathway Studies

Dual-inhibition balance context

Parallel pathway engagement without predominant bias

Processing-Modulated PK Marker Studies

Processing-dependent exposure context

Tmax/Cmax processing response review

Anthraquinone Methoxy-Regioisomer SAR

Regioisomer activity comparison

Anti-glycation endpoint context

TCM Formulation Network Pharmacology

Synergistic component identification

Component dissolution enhancement review

• [1] Guo R, Wu H, Yu X, et al. Simultaneous Determination of Seven Anthraquinone Aglycones of Crude and Processed Semen Cassiae Extracts in Rat Plasma by UPLC-MS/MS and Its Application to a Comparative Pharmacokinetic Study. Molecules. 2017;22(11):1807. View Source
• [2] Lin LC, Chou CJ, Kuo YC. Cytotoxic principles from Ventilago leiocarpa. J Nat Prod. 2001;64(5):674-676. View Source
• [3] Paudel P, Seong SH, Jung HA, et al. Neuroprotective Effect of Aurantio-Obtusin, a Putative Vasopressin V1A Receptor Antagonist, on Transient Forebrain Ischemia Mice Model. Int J Mol Sci. 2021;22(7):3339. View Source
• [4] Aboaba OO, et al. Isolation and selective glycosylation of antisalmonellal anthraquinones from the stem bark of Morinda lucida Benth. (Rubiaceae). Phytochem Lett. 2020;37:80-84. View Source
• [5] Adekunle OD, Adeleke OA, Odugbemi AI, et al. In vitro and in silico screening and identification of potential bioactive anthraquinones of Morinda lucida benth against pathogenic bacterial target proteins. Discov Appl Sci. 2024;6:150. View Source